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Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Proper disposal of 17:0 Lyso PE-d5 is paramount to ensuring laboratory safety and
environmental protection. This substance, typically supplied in a dichloromethane:methanol
solution, is classified as hazardous waste due to its flammability, toxicity, and potential
carcinogenic properties.[1][2] Adherence to strict disposal protocols is essential to mitigate
risks.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, ensure that all personnel are equipped with the
appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves, safety
goggles, and a lab coat. All handling of 17:0 Lyso PE-d5 and its solutions should be conducted
within a certified chemical fume hood to prevent inhalation of hazardous vapors.

Quantitative Data Summary

The following table summarizes the key hazard classifications for 17:0 Lyso PE-d5, primarily
due to the solvent mixture in which it is provided.
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Hazard Classification Description Source
Flammable Liquid Category 2 [1112]
Acute Toxicity (Oral) Category 3 [1][2]
Acute Toxicity (Dermal) Category 3 [11[2]
Acute Toxicity (Inhalation) Category 3 [1112]
Skin Corrosion/Irritation Category 2 [1][2]
Serious Eye Damage/Irritation Category 2 [1112]
Carcinogenicity Category 2 (Suspected) [11[2]
Specific Target Organ Toxicity Central Nervous System [1][2]

Step-by-Step Disposal Protocol

The proper disposal of 17:0 Lyso PE-d5 involves the segregation and collection of the
chemical waste for pickup by a licensed hazardous waste disposal service. Under no
circumstances should this material be disposed of down the drain or in regular solid waste.[3]

[4]
1. Waste Collection:

o Designate a specific, properly labeled, and chemically compatible waste container for
halogenated organic solvents. High-density polyethylene (HDPE) or glass containers are
suitable.[5]

e The container must be clearly labeled as "Hazardous Waste," and the full chemical names of
the contents, including "17:0 Lyso PE-d5," "Dichloromethane,” and "Methanol,” should be
listed.[1]

2. Waste Segregation:

e Itis critical to segregate this waste stream. Do not mix 17:0 Lyso PE-d5 solution with non-
halogenated solvents, acids, bases, or other reactive wastes.[5]
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» Store the waste container in a designated satellite accumulation area within the laboratory,
away from sources of ignition.[6]

3. Container Management:
o Keep the waste container securely closed at all times, except when adding waste.

» Do not overfill the container; a general guideline is to fill it to no more than 75-80% of its
capacity to allow for vapor expansion.[7]

4. Disposal Request:

o Once the waste container is full or when the experiment is complete, arrange for a pickup
from your institution's Environmental Health and Safety (EHS) office or a contracted
hazardous waste disposal company.

5. Empty Container Disposal:
e The original vial that contained the 17:0 Lyso PE-d5 is also considered hazardous waste.

e |t should be triple-rinsed with a suitable solvent (such as the dichloromethane:methanol
mixture). The rinsate must be collected and added to the hazardous waste container.[3]

 Atfter triple-rinsing, the defaced, empty container can typically be disposed of as regular
laboratory glass waste, but institutional policies may vary.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 17:0
Lyso PE-d5.
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Figure 1: Disposal Workflow for 17:0 Lyso PE-d5

Click to download full resolution via product page

Caption: Disposal Workflow for 17:0 Lyso PE-d5.
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This guide provides a framework for the safe and compliant disposal of 17:0 Lyso PE-d5.
Always consult your institution's specific hazardous waste management plan and safety data
sheets for the most accurate and detailed procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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